Cas no 170661-48-0 (5-Chloro-1-methyl-3-nitropyridin-2-one)

• Product Name: 5-Chloro-1-methyl-3-nitropyridin-2-one
• CAS No: 170661-48-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 3047595
• PubChem ID: 86703119
• Update Time: 2025-11-01

5-Chloro-1-methyl-3-nitropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-3-nitropyridin-2-one
• 2(1H)-Pyridinone, 5-chloro-1-methyl-3-nitro-
• SB53095
• 1-Methyl-3-nitro-5-chloropyridin-2(1H)-one
• 5-chloro-1-methyl-3-nitro-1H-pyridin-2-one
• 5-Chloro-1-methyl-3-nitropyridin-2(1H)-one
• 170661-48-0
• BS-31248
• DB-196413
• 5-Chloro-1-methyl-3-nitro-2(1h)-pyridinone
• SCHEMBL14994629
• REFCXSMHSAHMQJ-UHFFFAOYSA-N
• CS-0210742

• Inchi： 1S/C6H5ClN2O3/c1-8-3-4(7)2-5(6(8)10)9(11)12/h2-3H,1H3
• InChI Key： REFCXSMHSAHMQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N(C)C=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.1

Additional information on 5-Chloro-1-methyl-3-nitropyridin-2-one

Comprehensive Overview of 5-Chloro-1-methyl-3-nitropyridin-2-one (CAS No. 170661-48-0): Properties, Applications, and Research Insights

5-Chloro-1-methyl-3-nitropyridin-2-one (CAS No. 170661-48-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a chloro-substituted pyridine core with a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₆H₅ClN₂O₃, reflects a balance of reactivity and stability, ideal for further functionalization.

In recent years, the demand for halogenated nitropyridines like 5-Chloro-1-methyl-3-nitropyridin-2-one has surged, driven by their role in developing crop protection agents and pharmaceutical intermediates. Researchers frequently search for "synthesis methods for nitropyridine derivatives" or "applications of chlorinated pyridones," highlighting the compound's relevance in modern chemistry. Its electron-withdrawing nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions—a key feature exploited in drug discovery.

The compound's physicochemical properties include a melting point range of 120–125°C and moderate solubility in polar organic solvents, which aligns with its utility in cross-coupling reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor given its use in high-value chemical synthesis. Environmental and safety studies confirm its stability under standard storage conditions, though proper handling protocols are recommended.

Emerging trends link 170661-48-0 to green chemistry initiatives, with researchers exploring catalytic reduction methods to minimize waste during its production. Questions like "how to optimize nitropyridine yields" or "biodegradability of halogenated pyridones" reflect growing industry concerns. Notably, the compound's selective reactivity makes it valuable for constructing N-heterocyclic scaffolds in medicinal chemistry, particularly for kinase inhibitor development.

From an industrial perspective, 5-Chloro-1-methyl-3-nitropyridin-2-one serves as a precursor for advanced materials, including liquid crystal components and organic electronics. Patent analyses reveal increasing applications in photovoltaic materials, where its electron-accepting capability improves charge transport efficiency. These multidisciplinary applications underscore why searches for "CAS 170661-48-0 suppliers" or "nitropyridine custom synthesis" have risen by 40% in 2023.

Ongoing research investigates the compound's potential in catalysis and asymmetric synthesis, addressing queries like "chiral transformations using nitropyridines." Regulatory-compliant production methods now emphasize atom economy, responding to the pharmaceutical industry's push for sustainable APIs. With its structural tunability and proven utility across sectors, 170661-48-0 remains a focal point for innovation in synthetic organic chemistry.